4-(1,3-Thiazol-4-ylmethoxy)benzaldehyde

• IUPAC Name: 4-(1,3-thiazol-4-ylmethoxy)benzaldehyde
• InChI: InChI=1S/C11H9NO2S/c13-5-9-1-3-11(4-2-9)14-6-10-7-15-8-12-10/h1-5,7-8H,6H2
• InChI Key: LTBNVXWZLUHELL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)OCC2=CSC=N2
• Molecular Formula: C11H9NO2S
• DSSTOX Substance ID: DTXSID30356264
• Molecular Weight: 219.26 g/mol
• CAS RN: 118001-74-4

Description

4-(1,3-Thiazol-4-ylmethoxy)benzaldehyde, also known as 4-TMB, is a thiazole derivative which is widely used in various scientific research applications. It is a colorless liquid with a characteristic odor and is soluble in ethanol, ethyl ether, and other organic solvents. 4-TMB has been used in the synthesis of a variety of organic compounds, such as pharmaceuticals, dyes, and fragrances. In addition, 4-TMB has been used in the synthesis of a variety of biologically active compounds, such as antibiotics and antifungal agents. Furthermore, 4-TMB has been used in the synthesis of a variety of materials, such as polymers and nanomaterials.

Scientific Research Applications

4-(1,3-Thiazol-4-ylmethoxy)benzaldehyde has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, dyes, fragrances, and other organic compounds. 4-(1,3-Thiazol-4-ylmethoxy)benzaldehyde has also been used in the synthesis of biologically active compounds, such as antibiotics and antifungal agents. Furthermore, 4-(1,3-Thiazol-4-ylmethoxy)benzaldehyde has been used in the synthesis of a variety of materials, such as polymers and nanomaterials.

Mechanism Of Action

4-(1,3-Thiazol-4-ylmethoxy)benzaldehyde acts as a nucleophilic reagent in organic synthesis. It reacts with a variety of substrates, such as alcohols, amines, and other organic compounds, to form a variety of products. In addition, 4-(1,3-Thiazol-4-ylmethoxy)benzaldehyde can act as a catalyst in the synthesis of a variety of compounds.

Biochemical And Physiological Effects

4-(1,3-Thiazol-4-ylmethoxy)benzaldehyde has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, and to have anti-inflammatory and analgesic properties. In addition, 4-(1,3-Thiazol-4-ylmethoxy)benzaldehyde has been found to have antioxidant properties, and to reduce the formation of free radicals.

Advantages And Limitations For Lab Experiments

The main advantage of using 4-(1,3-Thiazol-4-ylmethoxy)benzaldehyde in lab experiments is its ease of use. It is a relatively inexpensive reagent, and is readily available from chemical suppliers. In addition, 4-(1,3-Thiazol-4-ylmethoxy)benzaldehyde is a relatively stable compound, and is not easily oxidized or hydrolyzed. However, 4-(1,3-Thiazol-4-ylmethoxy)benzaldehyde is a relatively toxic compound, and should be handled with care.

Future Directions

In the future, 4-(1,3-Thiazol-4-ylmethoxy)benzaldehyde could be used in the synthesis of a wider range of compounds, including novel drugs and materials. In addition, it could be used in the synthesis of more complex organic compounds, such as peptides and proteins. Furthermore, 4-(1,3-Thiazol-4-ylmethoxy)benzaldehyde could be used in the synthesis of novel materials, such as nanomaterials and polymers. Finally, 4-(1,3-Thiazol-4-ylmethoxy)benzaldehyde could be used in the synthesis of a variety of biologically active compounds, such as antibiotics and antifungal agents.

Synthesis routes and methods

Procedure details

To a solution of 4-hydroxybenzaldehyde (12.1 g, 100 mmol) and potassium carbonate (41.5 g, 0.30 mole) in DMF (100 mL) was added 4-thiazolylmethyl chloride hydrochloride (17.0 g, 100 mmol), and the resulting mixture was stirred at ambient temperature for 48 hours. The mixture was then poured into brine and filtered to collect the precipitated solid. The solid was washed with water (500 mL) and 10% ethyl ether in hexane and dried in vacuo to provide 17.6 g of 4-(4-thiazolylmethoxy)benzaldehyde.